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Compound of Interest

Compound Name: Dienestrol-d2

Cat. No.: B12380176

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for
Dienestrol-d2. Dienestrol-d2 is the deuterated form of Dienestrol, a synthetic, non-steroidal
estrogen. It is classified as a known or suspected carcinogen and a suspected reproductive
toxin.[1][2][3] This document is intended for professionals in research and drug development
who may handle this compound.

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of Dienestrol-d2 is
presented below. This data is essential for understanding its behavior and potential hazards.

Table 1: Physicochemical Properties of Dienestrol-d2
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Property Value Source

CAS Number 1346606-45-8 [4]

Molecular Formula C18H16D202 [4]

Molecular Weight 268.3466 g/mol [4]

Appearance White to off-white solid Assumed from Dienestrol

Practically insoluble in water
and dilute acids. Freely soluble
in alcohol, methanol, ether,
Solubility acetone, and propylene glycol.  [5]
Soluble in chloroform and
agueous solutions of alkali

hydroxides.

Table 2: Hazard Identification and Classification

Hazard Class Classification Source

) o May cause cancer (Category
Carcinogenicity LAVLB) [2][3]

] o Suspected of damaging fertility
Reproductive Toxicity ] [2]
or the unborn child

o Mutagenic for mammalian
Mutagenicity somatic cells ]

Mechanism of Action and Signaling Pathway

Dienestrol-d2, like its non-deuterated counterpart, is a synthetic, non-steroidal estrogen that
functions as an estrogen receptor (ER) agonist.[5][6] Its biological effects are mediated through
its interaction with estrogen receptors, primarily ERa and ER[.

The mechanism of action involves the following steps:
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e Cellular Entry: Dienestrol-d2, being lipophilic, passively diffuses across the cell membrane
into target cells.[5]

e Receptor Binding: Inside the cell, it binds to estrogen receptors located in the cytoplasm or
nucleus.[5]

o Conformational Change and Dimerization: Upon binding, the receptor undergoes a
conformational change, leading to its dimerization.

e Nuclear Translocation: The activated receptor-ligand complex translocates to the nucleus.

 DNA Binding and Gene Transcription: In the nucleus, the complex binds to specific DNA
sequences known as Estrogen Response Elements (ERES) in the promoter regions of target

genes.

e Regulation of Gene Expression: This binding modulates the transcription of these genes,
leading to the synthesis of specific proteins that produce the physiological effects of
estrogens.[5]

Click to download full resolution via product page

Caption: Estrogen Receptor Signaling Pathway for Dienestrol-d2.

Experimental Protocols for Safety Assessment

The classification of Dienestrol-d2 as a carcinogen and reproductive toxin is based on data
from its non-deuterated form, Dienestrol, and other synthetic estrogens. The following are
general experimental protocols used to determine such classifications.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00890
https://go.drugbank.com/drugs/DB00890
https://go.drugbank.com/drugs/DB00890
https://www.benchchem.com/product/b12380176?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://www.benchchem.com/product/b12380176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Carcinogenicity Studies

Carcinogenicity is typically assessed through long-term in vivo studies in animal models.
o Objective: To determine the potential of a substance to cause cancer.
e Methodology:

o Animal Model: Typically conducted in two rodent species (e.g., rats and mice).

o Administration: The test substance is administered daily for the majority of the animal's
lifespan (e.g., 2 years). Routes of administration can include oral (in feed or by gavage),
dermal, or inhalation, depending on the expected route of human exposure.

o Dose Groups: At least three dose levels (low, medium, and high) and a control group are
used. The high dose is typically the maximum tolerated dose (MTD).

o Endpoint Analysis: At the end of the study, a complete necropsy is performed on all
animals. Tissues are examined microscopically for the presence of tumors. Statistical
analysis is used to determine if there is a significant increase in tumor incidence in the
treated groups compared to the control group.

Reproductive Toxicity Studies

Reproductive toxicity is evaluated using a series of studies that cover all phases of the
reproductive cycle. The "three-segment” design is a common approach.

o Objective: To assess the potential adverse effects of a substance on sexual function, fertility,
and development.

o Methodology:

o Segment | (Fertility and Early Embryonic Development): The substance is administered to
male and female animals before and during mating and to females during early pregnancy.
Evaluates effects on gametes, fertilization, and implantation.

o Segment Il (Embryo-Fetal Development): The substance is administered to pregnant
females during the period of organogenesis. Evaluates the potential to cause birth defects

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

(teratogenicity).

o Segment Il (Prenatal and Postnatal Development): The substance is administered to
pregnant females from the end of organogenesis through lactation. Evaluates effects on
late fetal development, birth, and postnatal growth and development of the offspring.

Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature, strict safety protocols must be followed when handling
Dienestrol-d2.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection lab coat, and other protective clothing as

appropriate.

Use in a well-ventilated area. If dusts are
Respiratory Protection generated, a NIOSH-approved respirator with a

particulate filter is recommended.

General Handling Procedures:

Work in a designated area, preferably in a chemical fume hood.[1]

Avoid generating dust.[1]

Ground all equipment containing the material to prevent static discharge.[1]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[1]
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o Store in a cool, well-ventilated, and locked area.[1][3]
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Caption: General workflow for the safe handling of Dienestrol-d2.

Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Table 4: First Aid Measures
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Exposure Route

Action

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1]

Skin Contact

Immediately wash the affected area with soap
and water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.[1]

Spill Response:

» Small Spills: Carefully scoop up the spilled solid, trying to minimize dust generation. Place it

in a sealed, labeled container for disposal. Clean the spill area with a suitable solvent and

then with soap and water.

o Large Spills: Evacuate the area. Prevent the spread of the spill. Contact your institution's

environmental health and safety department for assistance with cleanup.

Waste Disposal

Dienestrol-d2 and any materials contaminated with it must be disposed of as hazardous

waste.

e Collect all waste in a clearly labeled, sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal.

e Do not dispose of Dienestrol-d2 down the drain or in the regular trash.
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Conclusion

Dienestrol-d2 is a hazardous compound that requires careful handling to minimize exposure
and risk. Researchers and other professionals must be fully aware of its carcinogenic and
reproductive toxicity hazards. Adherence to the safety protocols outlined in this guide, including
the consistent use of appropriate personal protective equipment and proper engineering
controls, is essential for maintaining a safe working environment. Always consult the most
recent Safety Data Sheet (SDS) for the specific product you are using for the most up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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